Cas no 1391053-35-2 (rac-5-Hydroxy Camphor)

• Product Name: rac-5-Hydroxy Camphor
• CAS No: 1391053-35-2
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 2252315
• Update Time: 2025-06-29

rac-5-Hydroxy Camphor Chemical and Physical Properties

Names and Identifiers

• rac-5-Hydroxy Camphor

• Inchi： 1S/C10H16O2/c1-9(2)6-4-8(12)10(9,3)5-7(6)11/h6-7,11H,4-5H2,1-3H3
• InChI Key： DJQYBVLXBVJHMU-UHFFFAOYSA-N
• SMILES： C1C(O)C2C(C)(C)C1(C)C(=O)C2

Additional information on rac-5-Hydroxy Camphor

Professional Introduction to Rac-5-Hydroxy Camphor (CAS No. 1391053-35-2)

Rac-5-Hydroxy Camphor (CAS No. 1391053-35-2) is a significant compound in the field of chemical and pharmaceutical research, widely recognized for its unique structural and functional properties. This compound, belonging to the class of terpenoids, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The Rac-5-Hydroxy Camphor structure, characterized by a hydroxyl group at the 5-position of the camphor backbone, contributes to its distinct chemical behavior and reactivity, making it a valuable intermediate in synthetic chemistry.

The CAS No. 1391053-35-2 identifier is crucial for ensuring the accurate identification and differentiation of this compound in various scientific and industrial contexts. This standardized numerical code facilitates precise communication among researchers, manufacturers, and regulatory bodies, ensuring that the compound is referred to consistently across different platforms and documents. The significance of this identifier underscores the importance of adherence to international chemical nomenclature standards in the pharmaceutical industry.

In recent years, Rac-5-Hydroxy Camphor has been extensively studied for its pharmacological properties. Research has demonstrated its potential role as a precursor in the synthesis of various bioactive molecules. The hydroxyl functionality at the 5-position enhances the compound's ability to participate in hydrogen bonding interactions, which is a critical factor in drug-receptor binding affinity. This property makes Rac-5-Hydroxy Camphor a promising candidate for developing novel therapeutic agents targeting a range of diseases.

One of the most compelling aspects of Rac-5-Hydroxy Camphor is its versatility in synthetic applications. The compound serves as a key intermediate in the preparation of more complex molecules, including those with potential antimicrobial and anti-inflammatory properties. Recent studies have explored its use in the synthesis of derivatives that exhibit enhanced bioavailability and reduced toxicity, making it an attractive option for further development into clinical candidates.

The Rac-5-Hydroxy Camphor derivative has also shown promise in preclinical studies related to neurological disorders. Its structural similarity to naturally occurring compounds found in traditional medicine has prompted researchers to investigate its potential as a neuroprotective agent. Preliminary findings suggest that it may interact with specific neurotransmitter systems, offering a new avenue for treating conditions such as Alzheimer's disease and Parkinson's disease. These findings highlight the compound's therapeutic potential and justify further exploration in this area.

From a synthetic chemistry perspective, Rac-5-Hydroxy Camphor presents unique challenges and opportunities. The presence of the hydroxyl group necessitates careful consideration during purification and derivatization processes to maintain the integrity of the molecule. Advanced spectroscopic techniques, such as NMR and mass spectrometry, are routinely employed to confirm the structural identity of Rac-5-Hydroxy Camphor and monitor reaction progress. These methodologies ensure high purity standards, which are essential for pharmaceutical applications.

The industrial production of Rac-5-Hydroxy Camphor involves multi-step synthetic routes that require optimization for efficiency and scalability. Researchers have developed innovative catalytic systems that enhance yield while minimizing environmental impact. These advancements align with global trends toward sustainable chemistry practices, emphasizing the importance of green chemistry principles in pharmaceutical manufacturing.

In conclusion, Rac-5-Hydroxy Camphor (CAS No. 1391053-35-2) is a multifaceted compound with significant implications for both academic research and industrial applications. Its unique structural features and pharmacological properties make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.